![molecular formula C14H24N4O3 B5639732 1,1'-(1-oxo-1,2-ethanediyl)di(4-piperidinecarboxamide)](/img/structure/B5639732.png)
1,1'-(1-oxo-1,2-ethanediyl)di(4-piperidinecarboxamide)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 1,1'-(1-oxo-1,2-ethanediyl)di(4-piperidinecarboxamide) often involves complex reactions. For instance, the preparation of N-Allyl-N-(1-(5-bromo-2-((4-chlorobenzyl)oxy)benzyl)piperidin-4-yl)-4-chlorobenzamide, a related compound, entails multiple steps including elimination, reduction, bromination, and further reaction processes to yield novel non-peptide antagonists (Bi, 2014). Such detailed synthesis routes highlight the complexity and the precision required in generating these compounds.
Molecular Structure Analysis
The molecular and crystal structures of related compounds, such as hydroxy derivatives of hydropyridine, reveal significant insights into their molecular architecture. X-ray diffraction analysis has determined that these molecules exhibit considerable conformational flexibility, forming an extensive network of intramolecular and intermolecular hydrogen bonds. This flexibility often results in noncentrosymmetric and polysystem crystals, emphasizing the role of molecular association in crystal packing (Kuleshova & Khrustalev, 2000).
Chemical Reactions and Properties
Chemical reactions involving 1,1'-(1-oxo-1,2-ethanediyl)di(4-piperidinecarboxamide) and its derivatives can be complex, involving multiple steps and conditions. For instance, the synthesis of 4,6-Dichloro-2-oxa-5-azabicyclo[2.2.2]oct-5-en-3-ones and their conversion to various carboxylates highlight the intricate nature of reactions these compounds undergo. These processes involve cycloaddition, lactone cleavage, dehydration, or reduction, underlining the diverse chemical behavior and properties these molecules exhibit (Dubois et al., 1996).
properties
IUPAC Name |
1-[2-(4-carbamoylpiperidin-1-yl)-2-oxoethyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24N4O3/c15-13(20)10-1-5-17(6-2-10)9-12(19)18-7-3-11(4-8-18)14(16)21/h10-11H,1-9H2,(H2,15,20)(H2,16,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJGSSZVDRXXYGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)CC(=O)N2CCC(CC2)C(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.